2-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-1,3-benzodiazole

• IUPAC Name: 5-[2-(1H-benzimidazol-2-yl)ethyl]-3-(4-chlorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H13ClN4O/c18-12-7-5-11(6-8-12)17-21-16(23-22-17)10-9-15-19-13-3-1-2-4-14(13)20-15/h1-8H,9-10H2,(H,19,20)
• InChI Key: LXFKSYVWHOWEJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCC3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H13ClN4O
• Molecular Weight: 324.8 g/mol

Description

2-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-1,3-benzodiazole (2-CPD) is a heterocyclic compound that has been studied extensively for its potential applications in fields such as medicine, biochemistry, and pharmacology. 2-CPD has a unique structure that consists of a five-membered oxadiazole ring with a phenyl substituent at the 3-position and a chlorine atom at the 4-position. This structure makes it an attractive target for research due to its potential for pharmaceutical applications.

Scientific Research Applications

2-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-1,3-benzodiazole has a wide range of potential applications in scientific research. It has been studied for its potential use as an antioxidant and anti-inflammatory agent, as well as its ability to inhibit the growth of certain cancer cells. It has also been studied for its potential use as an antifungal agent, as well as its ability to act as a chelating agent. In addition, this compound has been studied for its potential use as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.

Mechanism of Action

Mode of Action

It is known that similar compounds have shown antiangiogenic effects and promotion of apoptosis .

Biochemical Pathways

Similar compounds have been shown to interact with dna, causing dna condensation and promoting apoptosis .

Result of Action

The compound has shown antiproliferative potency in vitro, with a significant IC50 value against certain cell lines . This suggests that the compound may have potential as an anticancer drug.

Advantages and Limitations for Lab Experiments

The main advantage of 2-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-1,3-benzodiazole is its potential use as an antioxidant and anti-inflammatory agent. It has been shown to be effective in scavenging free radicals and inhibiting the release of pro-inflammatory cytokines. In addition, this compound has been shown to inhibit the growth of certain cancer cells. However, it is important to note that this compound is not approved for use in humans, and further research is needed to determine its safety and efficacy in clinical trials.

Future Directions

The potential applications of 2-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-1,3-benzodiazole are numerous and further research is needed to explore its potential in different fields. Future research should focus on the potential use of this compound as an antioxidant and anti-inflammatory agent in humans. In addition, further research is needed to explore its potential use as an antifungal agent, its ability to act as a chelating agent, and its potential use as an inhibitor of the enzyme acetylcholinesterase. Further research is also needed to explore the potential use of this compound in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Finally, further research is needed to explore the potential use of this compound as a drug delivery system.

Synthesis Methods

2-{2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-1H-1,3-benzodiazole can be synthesized in a two-step reaction starting from an aromatic aldehyde. The first step involves reacting the aldehyde with 2-chloro-1,3-benzodioxole in the presence of sodium hydroxide in ethanol to form the intermediate 2-chloro-1,3-benzodioxole-2-carboxaldehyde. This intermediate is then reacted with a 2-chlorophenylhydrazine in the presence of an acid catalyst to form this compound.